Cas no 1807166-38-6 (Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate)
Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate
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- Inchi: 1S/C12H14N2O2/c1-3-8-4-5-9(6-13)10(7-14)11(8)12(15)16-2/h4-5H,3,6,13H2,1-2H3
- InChI Key: HWMAJDMKCYHKGI-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C#N)=C(CN)C=CC=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 295
- XLogP3: 1.1
- Topological Polar Surface Area: 76.1
Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010000136-1g |
Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate |
1807166-38-6 | 97% | 1g |
1,549.60 USD | 2021-07-06 |
Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate
Comprehensive Overview of Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate (CAS No. 1807166-38-6)
Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate (CAS No. 1807166-38-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a cyano group and an aminomethyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its ethylbenzoate backbone and functional groups make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
In recent years, the demand for high-purity chemical intermediates like Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate has surged, driven by advancements in precision medicine and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, aligning with global trends such as carbon neutrality and circular economy. The compound’s nitrile functionality (-CN) and ester group (-COOCH3) enable diverse chemical transformations, making it a hotspot in structure-activity relationship (SAR) studies.
From an industrial perspective, CAS 1807166-38-6 is often discussed in contexts like scalable synthesis and process optimization. Pharmaceutical companies prioritize its cost-effective production while minimizing environmental impact, addressing common search queries such as "eco-friendly synthesis of cyano esters" or "applications of aminomethyl benzoates in drug design." The compound’s stability under mild conditions also makes it suitable for high-throughput screening (HTS) platforms, a key focus area in AI-driven drug discovery.
Analytical characterization of Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring compliance with Good Manufacturing Practices (GMP). Its logP value and solubility profile are critical parameters for formulation scientists, reflecting broader industry interests in bioavailability enhancement and drug delivery systems. These attributes align with trending topics such as "improving API solubility" and "excipient selection strategies."
In agrochemical applications, derivatives of CAS 1807166-38-6 have shown promise as plant growth regulators or pesticide synergists. This intersects with growing public interest in sustainable agriculture and food security, as seen in searches like "novel agrochemical intermediates 2024". The compound’s benzoate core also resonates with research on biodegradable chemicals, a priority for regulatory bodies worldwide.
To conclude, Methyl 3-aminomethyl-2-cyano-6-ethylbenzoate exemplifies the convergence of molecular innovation and industrial applicability. Its role in cutting-edge fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors underscores its relevance in modern chemistry. As the scientific community continues to explore its potential, this compound remains a focal point for both academic and commercial endeavors.
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